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Compound of Interest

Compound Name: N-Acetyl-DL-alanine-d7

Cat. No.: B15556700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and core applications of N-
Acetyl-DL-alanine-d7. This deuterated analog of N-Acetyl-DL-alanine is a valuable tool in

various research and development settings, particularly in mass spectrometry-based

quantitative analysis and peptide synthesis. Given the limited availability of data specific to the

deuterated form, this guide primarily relies on information from the non-deuterated N-Acetyl-

DL-alanine and N-Acetyl-L-alanine, with the explicit understanding that the deuterated

compound is expected to have very similar chemical and biological properties.

Chemical and Physical Properties
N-Acetyl-DL-alanine-d7 is a stable, isotopically labeled form of N-Acetyl-DL-alanine. The

deuterium labeling provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry applications.[1]

Table 1: General Properties of N-Acetyl-DL-alanine-d7
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Property Value Reference

Chemical Formula C₅H₂D₇NO₃ [2]

Molecular Weight 138.17 g/mol [2]

Appearance White to off-white solid/powder [3][4]

Purity Typically ≥98% [3]

Storage Temperature 2-8°C or -20°C [3][5]

Table 2: Physicochemical Data of N-Acetyl-DL-alanine (Non-deuterated)

Property Value Reference

Molecular Formula C₅H₉NO₃ [6][7]

Molecular Weight 131.13 g/mol [6][7]

Melting Point 122-128 °C [8]

Solubility Soluble in water [9]

CAS Number 1115-69-1 [7]

Safety and Hazard Information
Currently, no specific toxicological studies for N-Acetyl-DL-alanine-d7 are publicly available.

The safety data for the non-deuterated forms, N-Acetyl-DL-alanine and N-Acetyl-L-alanine,

indicate that it is not classified as a hazardous substance.[10] However, as with any chemical, it

should be handled with care in a laboratory setting. One study noted that N-acetylation of some

amino acids could enhance their cell permeability and, consequently, their toxicity in a model

organism.[11]

Table 3: Hazard Identification and Precautionary Statements (Based on N-Acetyl-L-alanine)
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Hazard Statement
Precautionary
Measures

Reference

Skin Irritation
May cause skin

irritation.

P264: Wash skin

thoroughly after

handling. P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water. P332+P313: If

skin irritation occurs:

Get medical

advice/attention.

[8]

Eye Irritation
Causes serious eye

irritation.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

Get medical

advice/attention.

[8]

Respiratory Irritation May cause respiratory

irritation.

P261: Avoid breathing

dust/fumes/gas/mist/v

apors/spray. P271:

[8]
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Use only outdoors or

in a well-ventilated

area. P304+P340: IF

INHALED: Remove

victim to fresh air and

keep at rest in a

position comfortable

for breathing. P312:

Call a POISON

CENTER or

doctor/physician if you

feel unwell.

First Aid Measures
In case of exposure, follow these first aid guidelines.

Table 4: First Aid Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention if symptoms

persist.

[8]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing. Seek medical

attention if irritation develops

or persists.

[8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Check for and remove any

contact lenses. Seek medical

attention.

[8]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Seek

medical attention if symptoms

occur.

[10]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and safety of N-Acetyl-DL-
alanine-d7.

Handling: Use in a well-ventilated area. Avoid creating dust. Avoid contact with skin, eyes,

and clothing. Wear appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat. Wash hands thoroughly after handling.[8]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

Recommended storage temperatures are typically 2-8°C or -20°C for long-term stability.[3][5]

Spill Management
In the event of a spill, follow the procedure outlined below.

Figure 1: Spill Management Workflow
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Figure 1: Spill Management Workflow

Experimental Protocols and Applications
The primary applications of N-Acetyl-DL-alanine-d7 are as an internal standard in quantitative

mass spectrometry and as a building block in peptide synthesis.

Use as an Internal Standard in LC-MS/MS
Deuterated internal standards are the gold standard for quantitative bioanalysis using LC-

MS/MS.[12] They co-elute with the analyte and exhibit similar ionization behavior, effectively

correcting for matrix effects and variations in sample preparation and instrument response.[1]

[12]

Detailed Protocol for Sample Preparation using N-Acetyl-DL-alanine-d7 as an Internal

Standard:

This protocol provides a general framework for the analysis of a small molecule analyte in a

biological matrix (e.g., plasma).

Preparation of Stock Solutions:
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Prepare a 1 mg/mL stock solution of the non-deuterated analyte in a suitable solvent (e.g.,

methanol).

Prepare a 1 mg/mL stock solution of N-Acetyl-DL-alanine-d7 in the same solvent.

Preparation of Working Solutions:

Prepare a series of calibration standards by serially diluting the analyte stock solution.

Prepare a working solution of the internal standard (N-Acetyl-DL-alanine-d7) at a fixed

concentration (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation):

To 50 µL of the biological sample (or calibration standard), add 10 µL of the internal

standard working solution.

Vortex briefly to mix.

Add 150 µL of a protein precipitation agent (e.g., acetonitrile or methanol).

Vortex vigorously for 1 minute to precipitate proteins.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.
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Figure 2: LC-MS/MS Internal Standard Workflow
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Figure 2: LC-MS/MS Internal Standard Workflow
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Use in Peptide Synthesis
N-acetylated amino acids are used in peptide synthesis to block the N-terminus of a peptide.[6]

This N-terminal acetylation can improve the peptide's stability by protecting it from degradation

by aminopeptidases.[6]

Detailed Protocol for N-Terminal Acetylation in Solid-Phase Peptide Synthesis (SPPS):

This protocol assumes the peptide has been synthesized on a solid support and the final N-

terminal protecting group (e.g., Fmoc) has been removed.

Resin Preparation:

Wash the peptide-resin thoroughly with a suitable solvent like dimethylformamide (DMF).

Acetylation Reaction:

Prepare an acetylation solution. A common solution is 10% acetic anhydride in DMF.

Add the acetylation solution to the peptide-resin.

Allow the reaction to proceed for 30-60 minutes at room temperature with gentle agitation.

Washing:

Wash the resin extensively with DMF to remove excess reagents and byproducts.

Perform a final wash with a solvent like dichloromethane (DCM) and dry the resin.

Cleavage and Deprotection:

Proceed with the standard protocol for cleaving the peptide from the resin and removing

any side-chain protecting groups.
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Figure 3: N-Terminal Acetylation in SPPS
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Biological Significance and Metabolic Fate
N-acetylation is a common post-translational modification that can affect protein stability,

localization, and interactions.[5] N-acetylated amino acids can be formed through the

breakdown of acetylated proteins or by the direct acetylation of free amino acids.[13] The

metabolic fate of exogenously supplied N-acetylated amino acids is not fully elucidated, but

they can be substrates for deacylating enzymes.[14] It is important to note that N-Acetyl-DL-
alanine-d7 is not known to be involved in any specific signaling pathways. Its primary role in a

biological context within research is as a tracer or internal standard to study the metabolism

and quantification of its non-deuterated counterpart or other analytes.

Conclusion
N-Acetyl-DL-alanine-d7 is a valuable tool for researchers in drug development and other

scientific fields. While specific safety and toxicological data for the deuterated form are lacking,

the information available for the non-deuterated compound suggests it should be handled with

standard laboratory precautions. Its primary utility as an internal standard in LC-MS/MS and for

N-terminal modification in peptide synthesis is well-established. The protocols and information

provided in this guide are intended to support the safe and effective use of this compound in a

research setting. Users should always consult the most recent Safety Data Sheet from their

supplier and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. resolvemass.ca [resolvemass.ca]

2. N-Acetyl-DL-alanine-d7 [srdpharma.com]

3. N-Acetyl-L-alanine 99 97-69-8 [sigmaaldrich.com]

4. nbinno.com [nbinno.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.creative-proteomics.com/blog/n-acetylation-analysis-key-post.htm
https://www.researchgate.net/publication/251160181_Preparation_and_use_of_N-acetyl-a-amino_acids
https://www.reddit.com/r/Biochemistry/comments/8ubhkp/fate_of_acetylated_amino_acids_in_vivo/
https://www.benchchem.com/product/b15556700?utm_src=pdf-body
https://www.benchchem.com/product/b15556700?utm_src=pdf-body
https://www.benchchem.com/product/b15556700?utm_src=pdf-body
https://www.benchchem.com/product/b15556700?utm_src=pdf-custom-synthesis
https://resolvemass.ca/deuterated-standards-for-lc-ms-analysis/
https://www.srdpharma.com/products/N-Acetyl-DL-alanine-d7-view-1105
https://www.sigmaaldrich.com/US/en/product/sigma/a4625
https://www.nbinno.com/pharmaceutical-intermediates/understanding-n-acetyl-d-alanine-properties-applications-and-sourcing-guide-eo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. N-Acetylation Analysis: A Key Post-Translational Modification - Creative Proteomics Blog
[creative-proteomics.com]

6. nbinno.com [nbinno.com]

7. N-Acetyl-DL-alanine | C5H9NO3 | CID 7345 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. sds.metasci.ca [sds.metasci.ca]

9. fishersci.com [fishersci.com]

10. oxfordlabfinechem.com [oxfordlabfinechem.com]

11. researchtrends.net [researchtrends.net]

12. benchchem.com [benchchem.com]

13. researchgate.net [researchgate.net]

14. reddit.com [reddit.com]

To cite this document: BenchChem. [N-Acetyl-DL-alanine-d7: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556700#safety-and-handling-of-n-acetyl-dl-
alanine-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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